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For Researchers, Scientists, and Drug Development Professionals

Introduction

Performic acid (PFA), the simplest peroxy acid, is a potent biocide with a broad spectrum of
antimicrobial activity, making it an effective disinfectant for microbial control in various settings,
including healthcare, pharmaceutical manufacturing, and food processing.[1][2][3] Its high
oxidizing potential allows for the rapid inactivation of a wide range of microorganisms, including
bacteria, fungi, viruses, and bacterial spores.[1][4][5] A significant advantage of performic acid
is its environmental profile; it decomposes into non-toxic byproducts such as carbon dioxide,
oxygen, and water.[1][2] However, its inherent instability necessitates in-situ preparation
immediately before use.[1][6][7]

This document provides detailed application notes and protocols for the use of performic acid
as a disinfectant, aimed at researchers, scientists, and drug development professionals.

Mechanism of Action

The microbicidal action of performic acid is attributed to its strong oxidizing properties, similar
to other peroxy compounds like peracetic acid.[8] The primary mechanism involves the
disruption of microbial cell integrity through the following processes:

o Oxidation of Cellular Components: Performic acid readily oxidizes sulfhydryl and sulfur
bonds in proteins, enzymes, and other metabolites within the microorganism.[8] This leads to

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b091509?utm_src=pdf-interest
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://en.wikipedia.org/wiki/Performic_acid
https://www.persistencemarketresearch.com/market-research/performic-acid-market.asp
https://www.globenewswire.com/news-release/2024/01/29/2818994/28124/en/Performic-Acid-Market-Foresees-Robust-Growth-Across-Medical-and-Food-Industries-Global-Industry-Analysis-and-Opportunity-Assessment.html
https://en.wikipedia.org/wiki/Performic_acid
https://pubmed.ncbi.nlm.nih.gov/810511/
https://www.researchgate.net/publication/230046296_Performic_acid_as_a_potential_disinfectant_at_low_temperature
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://en.wikipedia.org/wiki/Performic_acid
https://www.persistencemarketresearch.com/market-research/performic-acid-market.asp
https://en.wikipedia.org/wiki/Performic_acid
https://patents.google.com/patent/US6049002A/en
https://patents.google.com/patent/CA2185100C/en
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/peracetic-acid-sterilization.html
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/peracetic-acid-sterilization.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

the denaturation of essential proteins and enzymes, disrupting cellular functions.

 Disruption of Cell Wall Permeability: The potent oxidizing nature of performic acid damages
the cell wall and membrane, altering their permeability.[8][9] This leads to the leakage of
intracellular contents and ultimately, cell death.[9]
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Caption: Mechanism of action of Performic Acid on microbial cells.

Antimicrobial Efficacy

Performic acid has demonstrated high efficacy against a diverse range of microorganisms. Its
performance is influenced by factors such as concentration, contact time, temperature, and the
presence of organic matter.[8][10]

Data Presentation

Table 1: Bactericidal and Fungicidal Efficacy of Performic Acid

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/peracetic-acid-sterilization.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11467000/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11467000/
https://www.benchchem.com/product/b091509?utm_src=pdf-body-img
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/peracetic-acid-sterilization.html
https://pubmed.ncbi.nlm.nih.gov/37418965/
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Microorgani Concentrati Contact Log .
) . Conditions Reference
sm on Time Reduction
o Municipal
Escherichia )
i 0.5-1mg/L 10 min >3 secondary [11]
coli
effluent
Municipal
Enterococci 0.5-1 mg/L 10 min >3 secondary [11]
effluent
) Municipal
Salmonella -~ -~ Effective
Not specified Not specified o secondary [11]
spp. elimination
effluent
Gram-
positive &
Gram- <100 ppm <5 min - - [8]
negative
bacteria
Fungi & )
<100 ppm <5 min - - [8]
Yeasts
Aspergillus - k=0.36 Aqueous
] Not specified ] - ] [10]
niger spores min—1 solution
Aspergillus -~ k=0.07 Aqueous
Not specified ] - ) [10]
flavus spores min~1 solution
Cladosporium
0.02% - - Complete )
porophorum Not specified o In vitro [12]
o 0.08% inhibition
(conidia)
Cladosporium o
-~ Sufficient ]
porophorum >0.1% Not specified o In vitro [12]
_ inhibition
(mycelium)

Table 2: Virucidal and Sporicidal Efficacy of Performic Acid
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Microorgani Concentrati Contact Log .
) . Conditions Reference
sm on Time Reduction
Phosphate
Murine buffer &
] . Governed by o
Norovirus Not specified e - municipal [51[13]
(MNV) secondary
effluent
More Municipal
MS2- _
) resistant than - - secondary [11]
coliphages )
bacteria effluent
o 1500 - 2250 ) ] In yeast
Poliovirus 15 min Inactivated [8]
ppm extract
Clostridium ) Municipal
) n n Effective
perfringens Not specified Not specified o secondary [11]
elimination
spores effluent
_ 500 - 10,000
Bacterial 15sec- 30 ) )
ppm (0.05 - ) Inactivated In suspension  [8]
spores min
1%)
) Municipal
o 5 » Effective
Giardia cysts Not specified Not specified S secondary [11]
elimination
effluent

lintegral of the PFA concentration over time.

Experimental Protocols
Protocol 1: In-situ Preparation of Performic Acid
Solution

Performic acid is unstable and must be prepared fresh before each use by reacting formic
acid with hydrogen peroxide.[1][6][7]

Materials:
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e Formic acid (e.g., 70-98% w/w)[6][7]

e Hydrogen peroxide (e.g., 35-50% w/w)[6][7]

o Acid catalyst (optional, e.g., sulfuric acid, nitric acid, phosphoric acid)[1][9]
» Deionized water

* Ice bath

» Glass reaction vessel

o Magnetic stirrer and stir bar

Procedure:

Place the reaction vessel in an ice bath on a magnetic stirrer.
e Add the calculated amount of formic acid to the reaction vessel.

« If using a catalyst, add it to the formic acid and stir. Acommon method involves adding
sulfuric acid to formic acid over ice.[9]

o Slowly add the hydrogen peroxide to the formic acid solution while stirring continuously.
Maintain the temperature below 40°C to prevent excessive decomposition and potential
hazards. The reaction is exothermic.[9]

» Allow the reaction to proceed for a specified time (e.g., 30 minutes to 4 hours) at room
temperature or in the ice bath to allow for the formation of performic acid.[6][9] The solution
will reach an equilibrium containing performic acid, formic acid, hydrogen peroxide, and
water.[14]

o The freshly prepared performic acid solution is now ready for use in disinfection assays. It
is recommended to use the solution within 12 hours of preparation.[1][14]

Note on Catalysts: While the reaction can proceed without a catalyst, the use of an acid
catalyst can accelerate the formation of performic acid.[1] Carboxylic acid esters can also be
used as catalysts.[6]
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PFA Preparation Workflow
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Caption: Workflow for the in-situ preparation of Performic Acid.
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Protocol 2: General Surface Disinfection Assay

This protocol outlines a general method for evaluating the efficacy of performic acid for
surface disinfection.

Materials:

Freshly prepared performic acid solution of desired concentration.
o Sterile test surfaces (e.g., stainless steel, glass, plastic coupons).

e Microbial culture of interest (e.g., bacteria, yeast).

 Sterile neutralizing solution (e.g., sodium thiosulfate for peroxygens).
 Sterile swabs or rinse solution.

o Appropriate growth medium (agar plates or broth).

e Incubator.

Procedure:

 Inoculation of Surfaces: Aseptically inoculate the center of each sterile test surface with a
known volume of the microbial culture. Allow the inoculum to dry completely in a biosafety
cabinet.

o Application of Disinfectant: Apply a specific volume of the performic acid solution to the
inoculated surface, ensuring complete coverage.

o Contact Time: Allow the disinfectant to remain in contact with the surface for a predetermined
time (e.g., 1, 5, 10, 15 minutes).

o Neutralization: After the contact time, neutralize the disinfectant by adding a neutralizing
solution. This can be done by immersing the coupon in the neutralizer or by swabbing the
surface and placing the swab in the neutralizer.
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e Recovery of Microorganisms: Recover the surviving microorganisms by either swabbing the
surface or rinsing it with a sterile solution.

o Enumeration: Plate the recovered microbial suspension onto appropriate agar plates using
serial dilutions.

 Incubation: Incubate the plates at the optimal temperature and time for the test
microorganism.

e Quantification: Count the number of colony-forming units (CFUs) on the plates and calculate
the log reduction in microbial count compared to a control surface treated with a sterile
buffer.

Safety and Handling
Performic acid is a highly reactive and potent oxidizing agent that requires careful handling.
e lrritant: It is irritating to the skin and eyes, though less so than peracetic acid.[1][15]

o Reactivity and Explosive Potential: Concentrated solutions (>50%) are highly reactive and
can decompose explosively upon heating to 80-85°C.[1][16] It can also ignite or explode at
room temperature when mixed with flammable substances.[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling performic acid and its precursor chemicals.

e Ventilation: Work in a well-ventilated area or a fume hood.

o Spill Management: In case of a spill, dilute with a large amount of cold water and absorb with
a neutral, non-flammable inorganic absorbent like vermiculite.[1]

Applications in Research and Development

The potent and broad-spectrum antimicrobial properties of performic acid make it a valuable
tool in various research and development applications:

 Sterilization of Equipment: It is used for the chemical sterilization of medical, surgical, and
dental instruments, particularly heat-sensitive devices like endoscopes.[1][8]
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 Disinfection in Food Industry: Performic acid is employed for disinfecting equipment and
surfaces in the food and beverage industry.[1][2][3]

o Wastewater Treatment: It is an effective disinfectant for municipal and industrial wastewater,
with the advantage of producing fewer harmful disinfection byproducts compared to chlorine.
[2][11][17]

o Protein Chemistry: Its strong oxidizing properties are utilized to cleave disulfide bonds in
proteins for mapping and analysis.[1]

Conclusion

Performic acid is a highly effective, fast-acting disinfectant with a favorable environmental
profile. Its broad-spectrum activity makes it suitable for a wide range of microbial control
applications. However, its instability and reactivity necessitate careful in-situ preparation and
adherence to strict safety protocols. The provided notes and protocols offer a foundation for the
safe and effective use of performic acid in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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